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  4. (8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
(8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one (8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Brand Name: Vulcanchem
CAS No.: 50731-96-9
VCID: VC0125730
InChI: InChI=1S/C19H24O3/c1-19-8-7-13-12-4-3-11(22-2)9-15(12)17(20)10-14(13)16(19)5-6-18(19)21/h3-4,9,13-14,16,18,21H,5-8,10H2,1-2H3/t13-,14-,16+,18+,19+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol

(8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one

CAS No.: 50731-96-9

Reference Standards

VCID: VC0125730

Molecular Formula: C19H24O3

Molecular Weight: 300.4 g/mol

(8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one - 50731-96-9

CAS No. 50731-96-9
Product Name (8R,9S,13S,14S,17S)-17-Hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Molecular Formula C19H24O3
Molecular Weight 300.4 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-17-hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Standard InChI InChI=1S/C19H24O3/c1-19-8-7-13-12-4-3-11(22-2)9-15(12)17(20)10-14(13)16(19)5-6-18(19)21/h3-4,9,13-14,16,18,21H,5-8,10H2,1-2H3/t13-,14-,16+,18+,19+/m1/s1
Standard InChIKey IYIZICLBCDWABT-AFTVQHQSSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(=O)C4=C3C=CC(=C4)OC
SMILES CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC
Canonical SMILES CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC
Synonyms 17β-Hydroxy-3-methoxy-estra-1,3,5(10)-trien-6-one; 17β-Hydroxy-3-methoxyestra-1,3,5(10)-trien-6-one
PubChem Compound 15542356
Last Modified Nov 11 2021
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